Cas no 181772-12-3 (Benzenepropanamine,3,5-bis(trifluoromethyl)-)

Benzenepropanamine,3,5-bis(trifluoromethyl)- structure
181772-12-3 structure
Product Name:Benzenepropanamine,3,5-bis(trifluoromethyl)-
CAS No:181772-12-3
MF:C11H11F6N
MW:271.202163934708
CID:113703
PubChem ID:17954402
Update Time:2025-04-18

Benzenepropanamine,3,5-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine,3,5-bis(trifluoromethyl)-
    • 3-(3,5-bis-trifluoromethyl-phenyl)-propylamine
    • 3-[3,5-bis(trifluoromethyl)phenyl]propan-1-amine
    • DTXSID201265657
    • 3,5-Bis(trifluoromethyl)benzenepropanamine
    • KGXOHTRDLONUQE-UHFFFAOYSA-N
    • AKOS017560581
    • SCHEMBL1587764
    • AB38736
    • 181772-12-3
    • MDL: MFCD07374097
    • Inchi: 1S/C11H11F6N/c12-10(13,14)8-4-7(2-1-3-18)5-9(6-8)11(15,16)17/h4-6H,1-3,18H2
    • InChI Key: KGXOHTRDLONUQE-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CCCN)(F)F

Computed Properties

  • Exact Mass: 271.07963
  • Monoisotopic Mass: 271.07956833g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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